3-[2-(3,4-Dihydronaphthalen-1-yl)ethyl]imidazolidine-2,4-dione

• CAS No.: 530093-74-4
• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol
• IUPAC Name: 3-[2-(3,4-dihydronaphthalen-1-yl)ethyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C15H16N2O2/c18-14-10-16-15(19)17(14)9-8-12-6-3-5-11-4-1-2-7-13(11)12/h1-2,4,6-7H,3,5,8-10H2,(H,16,19)
• InChI Key: DCEZEYRJECIBGS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C(=C1)CCN3C(=O)CNC3=O

Description

3-[2-(3,4-Dihydronaphthalen-1-yl)ethyl]imidazolidine-2,4-dione is a chemical compound known for its unique structure and potential applications in various fields. This compound features an imidazolidine-2,4-dione core attached to a 3,4-dihydronaphthalen-1-yl group via an ethyl linker. The presence of these functional groups imparts specific chemical properties and reactivity to the compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[2-(3,4-dihydronaphthalen-1-yl)ethyl]imidazolidine-2,4-dione typically involves the reaction of 3,4-dihydronaphthalen-1-yl ethylamine with imidazolidine-2,4-dione under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and time, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process is scaled up to accommodate larger quantities of reactants and solvents, and the reaction parameters are carefully monitored to ensure consistent quality and yield. Purification techniques such as recrystallization or chromatography may be employed to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

3-[2-(3,4-Dihydronaphthalen-1-yl)ethyl]imidazolidine-2,4-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions where functional groups are replaced with other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Substitution reactions may involve reagents like halogens or nucleophiles under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound. Substitution reactions result in the formation of new compounds with different functional groups.

Scientific Research Applications

3-[2-(3,4-Dihydronaphthalen-1-yl)ethyl]imidazolidine-2,4-dione has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activities, including its effects on cellular processes and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development and its effects on specific medical conditions.

Industry: The compound is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-[2-(3,4-Dihydronaphthalen-1-yl)ethyl]imidazolidine-2,4-dione involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific receptors or enzymes, modulating their activity and influencing various cellular processes. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

3,4-Dihydronaphthalen-1-yl derivatives: Compounds with similar structural features but different functional groups.

Imidazolidine-2,4-dione derivatives: Compounds with variations in the imidazolidine-2,4-dione core structure.

Uniqueness

3-[2-(3,4-Dihydronaphthalen-1-yl)ethyl]imidazolidine-2,4-dione is unique due to the combination of the 3,4-dihydronaphthalen-1-yl group and the imidazolidine-2,4-dione core. This unique structure imparts specific chemical properties and reactivity, making it valuable for various applications in research and industry.